Cas no 97389-48-5 (Oxirane, 2-methyl-2-[(phenylmethoxy)methyl]-)

• Product Name: Oxirane, 2-methyl-2-[(phenylmethoxy)methyl]-
• CAS No: 97389-48-5
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 751074
• PubChem ID: 4613554
• Update Time: 2025-10-31

Oxirane, 2-methyl-2-[(phenylmethoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Oxirane, 2-methyl-2-[(phenylmethoxy)methyl]-
• 2-((Benzyloxy)methyl)-2-methyloxirane
• 2-[(benzyloxy)methyl]-2-methyloxirane
• CS1016
• SCHEMBL754280
• 2-methyl-2-(phenylmethoxymethyl)oxirane
• AKOS015679635
• 97389-48-5
• 2-(benzyloxymethyl)-2-methyloxirane
• BPAMGLPHDPDNJE-UHFFFAOYSA-N
• CS-0364190
• (+/-)-2-methylglycidyl benzyl ether

• MDL： MFCD00155148
• Inchi： 1S/C11H14O2/c1-11(9-13-11)8-12-7-10-5-3-2-4-6-10/h2-6H,7-9H2,1H3
• InChI Key： BPAMGLPHDPDNJE-UHFFFAOYSA-N
• SMILES： O1CC1(C)COCC1C=CC=CC=1

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 21.8Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 255.3±15.0 °C at 760 mmHg
• Flash Point: 96.9±19.9 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Oxirane, 2-methyl-2-[(phenylmethoxy)methyl]- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Oxirane, 2-methyl-2-[(phenylmethoxy)methyl]-

Comprehensive Overview of Oxirane, 2-methyl-2-[(phenylmethoxy)methyl]- (CAS No. 97389-48-5)

Oxirane, 2-methyl-2-[(phenylmethoxy)methyl]-, with the CAS number 97389-48-5, is a specialized organic compound belonging to the epoxide family. Epoxides, also known as oxiranes, are highly reactive three-membered cyclic ethers widely used in synthetic chemistry. This particular derivative, featuring a methyl and a phenylmethoxy substituent, exhibits unique reactivity and applications in polymer synthesis, pharmaceutical intermediates, and specialty chemicals. Its molecular structure, characterized by the oxirane ring, makes it a versatile building block for advanced materials and fine chemicals.

The compound's phenylmethoxy group enhances its solubility in organic solvents, facilitating its use in reactions requiring polar aprotic conditions. Researchers and industries value Oxirane, 2-methyl-2-[(phenylmethoxy)methyl]- for its ability to undergo ring-opening reactions, which are pivotal in creating polyethers, adhesives, and coatings. With growing interest in sustainable chemistry, this compound is also explored for its potential in green synthesis and bio-based materials, aligning with trends like circular economy and eco-friendly manufacturing.

In recent years, the demand for high-performance polymers and specialty chemicals has surged, driven by advancements in electronics, automotive, and healthcare sectors. Oxirane, 2-methyl-2-[(phenylmethoxy)methyl]- plays a critical role in these fields due to its tunable reactivity and compatibility with other monomers. For instance, its incorporation into epoxy resins improves mechanical strength and thermal stability, addressing key challenges in lightweight materials and durable coatings.

Another area of interest is the compound's utility in pharmaceutical intermediates. The oxirane ring serves as a key functional group for synthesizing bioactive molecules, including APIs (Active Pharmaceutical Ingredients). As the pharmaceutical industry shifts toward precision medicine and targeted therapies, the need for tailored intermediates like Oxirane, 2-methyl-2-[(phenylmethoxy)methyl]- continues to rise. Researchers are also investigating its potential in drug delivery systems and bioconjugation, leveraging its reactive sites for covalent modifications.

From an industrial perspective, the synthesis and handling of Oxirane, 2-methyl-2-[(phenylmethoxy)methyl]- require stringent quality control to ensure consistency and safety. Analytical techniques such as GC-MS, NMR, and HPLC are commonly employed to characterize its purity and stability. Manufacturers emphasize batch-to-batch reproducibility to meet the exacting standards of end-users in high-tech applications.

Environmental and regulatory considerations are also paramount. While the compound is not classified as hazardous under major regulatory frameworks, its production and disposal must adhere to REACH and GHS guidelines. Companies are increasingly adopting green chemistry principles to minimize waste and energy consumption during synthesis, reflecting broader industry commitments to sustainability and corporate responsibility.

In summary, Oxirane, 2-methyl-2-[(phenylmethoxy)methyl]- (CAS No. 97389-48-5) is a multifaceted compound with significant applications in polymers, pharmaceuticals, and specialty chemicals. Its unique structural features and reactivity profile make it indispensable for innovation in material science and organic synthesis. As industries evolve toward smarter materials and sustainable practices, this compound is poised to remain at the forefront of chemical research and development.